Cas no 108284-94-2 (2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde)

• Product Name: 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde
• CAS No: 108284-94-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD16987666
• CID: 1083559
• PubChem ID: 21865499
• Update Time: 2025-11-01

2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde
• 1,2,3,4-tetrahydro-2-oxo-6-Quinolinecarboxaldehyde
• 2-oxo-3,4-dihydro-1H-quinoline-6-carbaldehyde
• 2-oxo-1,2,3,4-tetrahydroquinoline-6-carbaldehyde
• CS-0217309
• 2-oxo-1,2,3,4-tetrahydroquinoline-6-carboxaldehyde
• MFCD16987666
• DA-30420
• EN300-7354179
• SCHEMBL3952072
• COASPZBJWCIUAT-UHFFFAOYSA-N
• AKOS009331734
• SY343563
• 108284-94-2
• F30681
• DTXSID90619069

• MDL： MFCD16987666
• Inchi： 1S/C10H9NO2/c12-6-7-1-3-9-8(5-7)2-4-10(13)11-9/h1,3,5-6H,2,4H2,(H,11,13)
• InChI Key： COASPZBJWCIUAT-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=O)C=CC=2N1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde

Introduction to 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde (CAS No. 108284-94-2)

2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 108284-94-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aldehyde derivative belongs to the tetrahydroquinoline family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a carbonyl group at the 6-position and an oxo group at the 2-position imparts unique reactivity and functional properties, making it a valuable scaffold for synthetic chemistry and drug discovery.

The compound’s structure combines the aromatic stability of the quinoline core with the flexibility of the tetrahydro moiety, which is often associated with enhanced bioavailability and metabolic stability. This combination has positioned 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde as a promising intermediate in the synthesis of biologically active molecules. Its utility spans across various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as pharmacological agents. The aldehyde functionality at the 6-position allows for further chemical modification through condensation reactions with amino compounds, leading to Schiff bases or imines—structures that have shown promise in inhibiting enzymes such as kinases and proteases. Additionally, the oxo group can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of derived compounds.

One of the most compelling aspects of 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde is its role in developing novel therapeutics targeting complex diseases. For instance, studies have highlighted its potential in modulating pathways involved in cancer progression. The quinoline scaffold is well-documented for its ability to interact with biological targets such as topoisomerases and DNA gyrase, which are critical for maintaining genomic integrity. By leveraging this scaffold, researchers have synthesized derivatives that exhibit selective toxicity toward tumor cells while minimizing side effects on healthy tissues.

Moreover, advancements in computational chemistry have enabled more efficient screening of derivatives based on 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde. Molecular docking simulations have identified key interactions between this compound and its target proteins, providing insights into structure-activity relationships (SAR). These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles and reduced off-target effects. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The synthesis of 2-Oxo-1,2,3,4-tetrahydro-quinoline-6-carbaldehyde itself is a testament to the progress in organic synthesis methodologies. Traditional approaches often involve multi-step sequences starting from readily available precursors such as tryptophan or indole derivatives. However, recent innovations have streamlined these processes using catalytic methods or transition-metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydroquinoline ring efficiently. These advancements not only improve yield but also reduce environmental impact by minimizing waste.

In addition to its pharmaceutical applications, 2-Oxo-1 , 2 , 3 , 4 -tetrahydro - quinoline - 6 - carbaldehyde finds utility in material science research due to its ability to form coordination complexes with metal ions. These complexes exhibit interesting photophysical properties and have been explored for applications in luminescent materials or sensors. The versatility of this compound underscores its importance beyond traditional medicinal chemistry applications.

Recent clinical trials have begun to explore derivatives of tetrahydroquinoline aldehydes, including those derived from 2-Oxo -1 , 2 , 3 , 4 -tetrahydro - quinoline - 6 - carbaldehyde, for their potential therapeutic benefits. Early results suggest promising activity against resistant bacterial strains by inhibiting essential metabolic pathways. This aligns with global efforts to address rising antibiotic resistance issues through novel chemical entities.

The future direction of research on CAS No .108284 -94 - 2 is likely to focus on optimizing synthetic routes for scalability and cost-effectiveness while exploring new biological targets. Collaborative efforts between academia and industry are expected to accelerate development pipelines for related compounds that could enter clinical trials within the next decade.

In conclusion, 2-Oxo -1 , 2 , 3 , 4 -tetrahydro - quinoline - 6 - carbaldehyde ( CAS No .108284 -94 - 2 ) represents a cornerstone in modern pharmaceutical research due to its structural features and functional versatility . Its role as a key intermediate has enabled the development of novel therapeutics targeting various diseases . As synthetic methodologies continue to evolve alongside computational tools, this compound will undoubtedly remain at forefront of medicinal chemistry innovation .